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Compound of Interest

Compound Name: 2-Vinylaniline

Cat. No.: B1311222

Spectroscopic Data Analysis of 2-Vinylaniline: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the spectroscopic data for 2-
vinylaniline (also known as 2-aminostyrene), a valuable building block in organic synthesis.
The document outlines the expected data from Nuclear Magnetic Resonance (NMR), Infrared
(IR), and Mass Spectrometry (MS) analyses, along with detailed experimental protocols. This
guide is intended to serve as a valuable resource for researchers in academia and the
pharmaceutical industry.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for 2-vinylaniline.

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR (Proton NMR) Data
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Chemical Shift () o Coupling Constant .

Multiplicity Assignment
ppm (J) Hz
Data Not Available - - Aromatic Protons
Data Not Available - - Vinyl Proton (CH)
Data Not Available - - Vinyl Protons (CHz2)
Data Not Available - - Amine Protons (NH2)

13C NMR (Carbon-13 NMR) Data

Chemical Shift (8) ppm Assighment
Data Not Available Aromatic Carbons
Data Not Available Vinyl Carbon (CH)
Data Not Available Vinyl Carbon (CH2)

Note: Specific chemical shift and coupling constant data for 2-vinylaniline were not readily
available in public spectral databases at the time of this guide's compilation. The table structure
is provided as a template for data population upon acquisition.

Infrared (IR) Spectroscopy
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Wavenumber (cm~?) Functional Group Assignment

Data Not Available N-H Stretch (Amine)

Data Not Available C-H Stretch (Aromatic)

Data Not Available C-H Stretch (Vinylic)

Data Not Available C=C Stretch (Aromatic)

Data Not Available C=C Stretch (Vinylic)

Data Not Available N-H Bend (Amine)

Data Not Available C-N Stretch (Aromatic Amine)

Data Not Available C-H Out-of-Plane Bend (Aromatic/Vinylic)

Note: A detailed peak list for the IR spectrum of 2-vinylaniline was not available in a tabular
format from the searched resources. The table indicates the expected absorption regions for
the key functional groups.

Mass Spectrometry (M) @@

m/z Ratio Relative Intensity (%) Proposed Fragment
119 Data Not Available [M]* (Molecular lon)
Data Not Available - [M-H]*

Data Not Available - [M-NHz]*

Data Not Available - [M-C2zHz]*

Note: While the molecular ion peak is confirmed at m/z 119, a detailed fragmentation pattern
with relative intensities was not available. The proposed fragments are based on common
fragmentation pathways for aromatic amines and vinyl compounds.

Experimental Protocols

The following are detailed methodologies for acquiring the spectroscopic data for 2-
vinylaniline.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:

Weigh approximately 10-20 mg of 2-vinylaniline into a clean, dry vial.

Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCIs) to the vial.

Gently swirl or vortex the vial to ensure complete dissolution of the sample.

Using a Pasteur pipette, transfer the solution into a standard 5 mm NMR tube.

Cap the NMR tube securely.

1H NMR Acquisition:

Insert the NMR tube into the spectrometer's spinner turbine.
o Lock the spectrometer on the deuterium signal of the solvent.
» Shim the magnetic field to achieve optimal homogeneity.

e Acquire the *H NMR spectrum using standard acquisition parameters (e.g., 30° pulse angle,
8-16 scans, 2-4 second acquisition time, and a 1-2 second relaxation delay).

e Process the Free Induction Decay (FID) with an appropriate window function (e.g.,
exponential multiplication with a line broadening of 0.3 Hz) and Fourier transform.

e Phase the spectrum and reference it to the residual solvent peak (e.g., CDCls at 7.26 ppm)
or an internal standard like tetramethylsilane (TMS) at 0.00 ppm.

 Integrate the peaks and analyze the chemical shifts, multiplicities, and coupling constants.
13C NMR Acquisition:
e Use the same sample prepared for tH NMR.

e Acquire the 13C NMR spectrum using a standard proton-decoupled pulse sequence.
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e Alarger number of scans will be required compared to *H NMR to achieve an adequate
signal-to-noise ratio.

» Process the FID with an appropriate window function and Fourier transform.

o Phase the spectrum and reference it to the solvent peak (e.g., CDCls at 77.16 ppm).

Infrared (IR) Spectroscopy

Sample Preparation (Neat Liquid):

e Place a single drop of 2-vinylaniline onto the surface of a clean, dry salt plate (e.g., NaCl or
KBr).

o Carefully place a second salt plate on top of the first, allowing the liquid to spread into a thin,
uniform film between the plates.

Data Acquisition (FT-IR):

e Obtain a background spectrum of the empty sample compartment to account for
atmospheric CO2z and Hz20.

e Place the prepared salt plates in the spectrometer's sample holder.
e Acquire the IR spectrum over the desired range (typically 4000-400 cm™12).
e Process the spectrum to display it in terms of transmittance or absorbance.

« |dentify and label the significant absorption peaks.

Mass Spectrometry (MS)

Sample Introduction (Gas Chromatography-Mass Spectrometry - GC-MS):

o Prepare a dilute solution of 2-vinylaniline in a volatile organic solvent (e.g., dichloromethane
or methanol).

 Inject a small volume (e.g., 1 pL) of the solution into the GC inlet.
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e The sample is vaporized and separated on a capillary column (e.g., a non-polar column like
DB-5ms).

e The separated components elute from the column and enter the mass spectrometer.

Data Acquisition (Electron lonization - El):

The eluted 2-vinylaniline is bombarded with a high-energy electron beam (typically 70 eV)
in the ion source.

e This causes ionization and fragmentation of the molecule.

e The resulting positive ions are accelerated and separated based on their mass-to-charge
(m/z) ratio by a mass analyzer (e.g., a quadrupole).

» Adetector records the abundance of each ion.
e The resulting mass spectrum is a plot of relative intensity versus m/z.

Visualizations
General Spectroscopic Analysis Workflow
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Sample Preparation

2-Vinylaniline Sample

Dissolution in
Deuterated Solvent (NMR)
or as Neat Liquid (IR)
or Dilute Solution (MS)
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Caption: A generalized workflow for the spectroscopic analysis of 2-vinylaniline.

Proposed Mass Spectrometry Fragmentation of 2-
Vinylaniline

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1311222?utm_src=pdf-body-img
https://www.benchchem.com/product/b1311222?utm_src=pdf-body
https://www.benchchem.com/product/b1311222?utm_src=pdf-body
https://www.benchchem.com/product/b1311222?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Primary Fragments
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Caption: Proposed major fragmentation pathways for 2-vinylaniline in EI-MS.

« To cite this document: BenchChem. [spectroscopic data analysis of 2-vinylaniline (NMR, IR,
Mass Spec)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311222#spectroscopic-data-analysis-of-2-
vinylaniline-nmr-ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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